Cas no 61402-80-0 (2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-)

2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl- structure
61402-80-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-
CAS No:61402-80-0
MF:C10H16N2O2
MW:196.246242523193
CID:480728
PubChem ID:71396173
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 1,5-dipropyl-
    • 1,5-dipropylpyrimidine-2,4-dione
    • 61402-80-0
    • DTXSID40817755
    • 1,5-Dipropylpyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C10H16N2O2/c1-3-5-8-7-12(6-4-2)10(14)11-9(8)13/h7H,3-6H2,1-2H3,(H,11,13,14)
    • InChI Key: IGVFZBQBBPWISF-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(=CN1CCC)CCC)=O

Computed Properties

  • Exact Mass: 196.12128
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41
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